Cas no 16406-00-1 (Benzo[c][1,2,5]thiadiazol-4-ylmethanol)

• Product Name: Benzo[c][1,2,5]thiadiazol-4-ylmethanol
• CAS No: 16406-00-1
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• CID: 121647
• PubChem ID: 10012273
• Update Time: 2025-04-18

Benzo[c][1,2,5]thiadiazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• Benzo[c][1,2,5]thiadiazol-4-ylmethanol
• 2,1,3-Benzothiadiazol-4-ylmethanol
• 2,1,3-Benzothiadiazole-4-methanol
• 4-(Hydroxymethyl)-benzo-2,1,3-thiadiazole
• 4-Hydroxymethyl-2,1,3-benzothiadiazole
• 4-Hydroxymethyl-benz-< 2,1,3> -thiadiazol
• AG-E-13901
• AK143730
• benzo[1,2,5]thiadiazol-4-yl-methanol
• CTK0H2046
• KB-224715
• SureCN7718402
• SCHEMBL7718402
• DTXSID10434079
• 2,1,3-BENZOTHIADIAZOL-4-YLMETHANOL,97per cent
• LASMSURVAZPERF-UHFFFAOYSA-N
• (2,1,3-Benzothiadiazol-4-yl)methanol
• 16406-00-1
• EN300-43744
• 2,1,3-BENZOTHIADIAZOL-4-YLMETHANOL,97%

• Inchi： 1S/C7H6N2OS/c10-4-5-2-1-3-6-7(5)9-11-8-6/h1-3,10H,4H2
• InChI Key： LASMSURVAZPERF-UHFFFAOYSA-N
• SMILES： S1N=C2C=CC=C(CO)C2=N1

Computed Properties

• Exact Mass: 166.02018
• Monoisotopic Mass: 166.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 74.2Ų

Experimental Properties

• PSA: 46.01

Benzo[c][1,2,5]thiadiazol-4-ylmethanol Security Information

• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiadiazoles